Cas no 1542394-74-0 ((4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine)

• Product Name: (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine
• CAS No: 1542394-74-0
• MF: C₁₃H₂₀BrN
• MW: 270.208602905273
• CID: 5219723
• PubChem ID: 66472771
• Update Time: 2025-06-11

(4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-N-(1,1-dimethylpropyl)-3-methyl-
• n-(4-Bromo-3-methylbenzyl)-2-methylbutan-2-amine
• (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine

• Inchi： 1S/C13H20BrN/c1-5-13(3,4)15-9-11-6-7-12(14)10(2)8-11/h6-8,15H,5,9H2,1-4H3
• InChI Key： RVDGPNYWARVQKR-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)CC)=CC=C(Br)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine

Chemical Profile of (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine and CAS No. 1542394-74-0

(4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine is a specialized organic compound characterized by its complex aromatic and aliphatic structure. This compound, identified by the CAS number 1542394-74-0, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential applications in drug development.

The molecular structure of (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine consists of a brominated aromatic ring system attached to a tertiary amine group, which is further substituted with a branched alkyl chain. This combination of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules. The presence of the bromine atom at the 4-position of the phenyl ring enhances its reactivity, making it a valuable precursor for various chemical transformations.

In recent years, this compound has been explored for its potential role in the development of novel therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that could be beneficial for treating a range of diseases. For instance, studies have indicated that compounds with similar aromatic and amine functionalities may exhibit properties that are useful in anti-inflammatory and neuroprotective applications.

One of the most intriguing aspects of (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine is its ability to serve as a building block for more complex pharmacophores. Researchers have leveraged its reactivity to develop derivatives with enhanced biological activity. For example, modifications to the alkyl chain or the aromatic ring can lead to compounds with improved solubility, bioavailability, or target specificity. These modifications are often guided by computational modeling and high-throughput screening techniques, which help predict the behavior of new molecular structures.

The synthesis of (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. The bromination step, in particular, is critical and must be carefully optimized to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly synthetic routes, reducing waste and energy consumption.

From a pharmaceutical perspective, the compound's potential lies in its ability to modulate biological pathways through selective interaction with proteins or enzymes. Initial studies have suggested that it may interfere with signaling cascades involved in inflammation or cell proliferation. However, further research is needed to fully understand its mechanism of action and to assess its safety and efficacy profile. Preclinical studies are currently underway to evaluate these aspects in vitro and in vivo.

The use of computational tools has been instrumental in guiding the design and optimization of derivatives based on (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine. Molecular docking simulations can predict how this compound might bind to specific targets, while quantum mechanical calculations can provide insights into its electronic structure and reactivity. These approaches have accelerated the discovery process by allowing researchers to screen large libraries of potential analogs efficiently.

Regulatory considerations also play a significant role in the development of new chemical entities like (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that any future drug candidates derived from this compound meet stringent safety and quality standards before they can be tested in human trials. This regulatory framework helps protect patients while fostering innovation in drug discovery.

The broader impact of this research extends beyond individual compounds to the advancement of chemical biology as a field. By providing new tools and methodologies for studying biological systems, compounds like (4-bromo-3-methylphenyl)methyl(2-methylbutan-2-yl)amine contribute to our fundamental understanding of disease mechanisms and open up new avenues for therapeutic intervention.